Cas no 1217649-15-4 ((2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: (2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1217649-15-4
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 1035669
• PubChem ID: 55252677
• Update Time: 2025-04-20

(2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• AKOS006284800
• DTXSID10716948
• (2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoicacid
• PS-12828
• 1217649-15-4
• MFCD07367578
• (2S,3S)-3-Amino-3-(3-fluoro-phenyl)-2-hydroxy-propionic acid

• MDL： MFCD07367578
• Inchi： 1S/C9H10FNO3/c10-6-3-1-2-5(4-6)7(11)8(12)9(13)14/h1-4,7-8,12H,11H2,(H,13,14)/t7-,8-/m0/s1
• InChI Key： XVPSWGNJNOSORO-YUMQZZPRSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H]([C@@H](C(=O)O)O)N

Computed Properties

• Exact Mass: 199.06400
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: 0.97130